Cas no 2228360-18-5 (3-(3,4-dimethoxy-5-nitrophenyl)propanal)

• Product Name: 3-(3,4-dimethoxy-5-nitrophenyl)propanal
• CAS No: 2228360-18-5
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 6105180
• PubChem ID: 165626934
• Update Time: 2025-08-04

3-(3,4-dimethoxy-5-nitrophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxy-5-nitrophenyl)propanal
• EN300-1781735
• 2228360-18-5

• Inchi： 1S/C11H13NO5/c1-16-10-7-8(4-3-5-13)6-9(12(14)15)11(10)17-2/h5-7H,3-4H2,1-2H3
• InChI Key： JVULKWSNLINSQX-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)CCC=O)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 239.07937252g/mol
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.4Ų

Additional information on 3-(3,4-dimethoxy-5-nitrophenyl)propanal

3-(3,4-Dimethoxy-5-Nitrophenyl)Propanal: A Comprehensive Overview

3-(3,4-Dimethoxy-5-Nitrophenyl)Propanal is a highly specialized organic compound with the CAS number 2228360-18-5. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. The molecule consists of a propanal group attached to a substituted phenyl ring, which includes methoxy and nitro functional groups. These substituents not only influence the compound's chemical reactivity but also play a crucial role in its biological activity.

The phenyl ring in 3-(3,4-Dimethoxy-5-Nitrophenyl)Propanal is substituted with two methoxy groups at the 3 and 4 positions and a nitro group at the 5 position. This substitution pattern creates a highly electron-deficient aromatic system, which can participate in various electronic interactions. The propanal group, on the other hand, introduces an aldehyde functionality, which is known for its reactivity in both organic synthesis and biological systems. Recent studies have highlighted the importance of such functional groups in modulating the pharmacokinetic properties of molecules, making this compound a valuable tool in medicinal chemistry.

One of the most notable aspects of 3-(3,4-Dimethoxy-5-Nitrophenyl)Propanal is its potential as a lead compound in drug discovery. Researchers have explored its ability to inhibit key enzymes involved in inflammatory processes, making it a promising candidate for anti-inflammatory therapies. Additionally, the compound has shown selective cytotoxicity against certain cancer cell lines, suggesting its potential role in oncology. These findings underscore the importance of understanding the molecular mechanisms underlying its biological activity.

The synthesis of 3-(3,4-Dimethoxy-5-Nitrophenyl)Propanal involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. The introduction of the nitro group is achieved through nitration reactions, while the methoxy groups are introduced via methylation or alkylation techniques. The final step involves the formation of the aldehyde group through oxidation or other suitable methods. Recent advancements in catalytic systems and green chemistry have made these synthetic routes more efficient and environmentally friendly.

In terms of physical properties, 3-(3,4-Dimethoxy-5-Nitrophenyl)Propanal exhibits a melting point of approximately 120°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques like HPLC and NMR spectroscopy. The compound's UV-Vis spectrum reveals strong absorption bands due to the conjugated system formed by the phenyl ring and aldehyde group, which can be exploited for sensing applications.

From an environmental standpoint, 3-(3,4-Dimethoxy-5-Nitrophenyl)Propanal has been evaluated for its biodegradability and ecotoxicological effects. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation within 28 days, suggesting its low persistence in aquatic environments. However, further research is required to fully understand its impact on various ecosystems.

In conclusion, 3-(3,4-Dimethoxy-5-Nitrophenyl)Propanal stands out as a versatile compound with significant potential in both academic research and industrial applications. Its unique structure, combined with recent advances in synthetic methodologies and biological studies, positions it as a valuable asset in the development of novel therapeutic agents. As research continues to unfold, this compound is expected to contribute even more to our understanding of complex chemical systems and their interactions with biological targets.